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Compound of Interest

Pentakis(dimethylamino)tantalum(
V)

Cat. No.: B008851

Compound Name:

For researchers, scientists, and drug development professionals, the safe handling of reactive
organometallic compounds is paramount. This document provides immediate and essential
safety protocols, operational guidance, and disposal plans for
Pentakis(dimethylamino)tantalum(V) (PDMAT). Adherence to these procedures is critical to
ensure personal safety and maintain a secure laboratory environment.

Chemical Identifier:
« Name: Pentakis(dimethylamino)tantalum(V)
e Synonyms: PDMAT, TADMA, Ta(NMez2)s, Tantalum dimethylamide[1][2]

e CAS Number: 19824-59-0[2]

Hazard Identification and Safety Summary

Pentakis(dimethylamino)tantalum(V) is a highly reactive and hazardous compound requiring
stringent safety measures. It is a water-reactive and flammable solid that can cause severe
skin burns and eye damage.[1][3] The primary hazards are summarized in the table below.
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Hazard Classification

Description

Precautionary Statement
Codes

Flammable Solid Flammable solid.[2] H228
In contact with water, it

Water-Reactive releases flammable gases that  H260
may ignite spontaneously.[3]

) ) Causes severe skin burns.[3]

Skin Corrosion H314
[4]
Causes serious eye damage.

Eye Damage H318

[4]

Signal Word: Danger[2][5]

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate Personal Protective Equipment (PPE) is mandatory
when handling Pentakis(dimethylamino)tantalum(V). The following table outlines the

required PPE.
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Specifications and

Body Part Required PPE .
Recommendations
) ) Neoprene or nitrile rubber
Hands Chemical-resistant gloves
gloves are recommended.[4]
Chemical splash goggles or a
. face shield must be worn.[2][4]
Eyes/Face Safety goggles and face shield
Contact lenses should not be
worn.[4]
] Along-sleeved, flame-resistant
Body Flame-resistant lab coat

lab coat is necessary.[6]

Respiratory

Respirator (as needed)

Use in a well-ventilated fume
hood.[6] If exposure through
inhalation is possible,
respiratory protection
equipment is recommended.[4]
Atype P3 (EN 143) respirator

cartridge may be appropriate.

[2]

Experimental Protocol: Safe Handling of
Pentakis(dimethylamino)tantalum(V)

This protocol details the step-by-step procedure for safely handling

Pentakis(dimethylamino)tantalum(V) in a laboratory setting.

1. Preparation and Engineering Controls:

o Work must be conducted in a well-ventilated laboratory, specifically within a certified

chemical fume hood.[4][6]

e An inert atmosphere glovebox is the preferred environment for handling this air and

moisture-sensitive compound.[1][7]
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Ensure that an emergency eye wash station and safety shower are readily accessible in the
immediate vicinity of the work area.[4]

All glassware and equipment must be thoroughly dried and purged with an inert gas (e.qg.,
argon or nitrogen) before use.

. Handling Procedure:

Before handling, ensure all required PPE is correctly worn.

The compound should be handled and stored under an inert gas.[8]

Avoid all contact with moisture, as it reacts violently with water to release flammable gases.

[8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.[5][9]

Ground and bond the container and receiving equipment to prevent static discharge.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Avoid the formation of dust.[4] Do not breathe dust.[4]

. In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
plenty of water and soap.[3][4] Seek immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do so.[4] Seek immediate medical attention.

[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[9] Seek
immediate medical attention.[9]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[8] Seek immediate medical
attention.[4][8]
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Waste Disposal Plan

Proper disposal of Pentakis(dimethylamino)tantalum(V) and contaminated materials is
crucial to prevent environmental contamination and ensure safety.

1. Quenching of Reactive Waste:

o Small amounts of residual Pentakis(dimethylamino)tantalum(V) should be carefully
guenched. This should be done in a fume hood.

o Slowly add the reactive waste to a cooled, stirred, and less reactive solvent such as
isopropanol.

 After the initial reaction subsides, slowly add a mixture of isopropanol and water to ensure
complete decomposition.

o The final solution should be neutralized before disposal.
2. Disposal of Contaminated Materials:

o All materials that have come into contact with Pentakis(dimethylamino)tantalum(V), such
as gloves, weighing paper, and pipette tips, should be collected in a designated, sealed
container.

e This container should be clearly labeled as "Hazardous Waste: Tantalum-containing, Water-
Reactive."

3. Final Disposal:

» Dispose of all waste in a safe manner in accordance with local, state, and federal
regulations.[4][8]

» Do not dispose of waste into the sewer system.[4]

o All waste should be handled by a licensed waste disposal facility.[4]
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Workflow for Handling
Pentakis(dimethylamino)tantalum(V)

Workflow for Handling Pentakis(dimethylamino)tantalum(V)
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Caption: A logical workflow for the safe handling and disposal of
Pentakis(dimethylamino)tantalum(V).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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